Cas no 2137791-04-7 (Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-)

• Product Name: Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-
• CAS No: 2137791-04-7
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5286927
• Update Time: 2025-05-17

Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-

• Inchi： 1S/C11H19Cl/c1-2-9(8-12)10-6-11(7-10)4-3-5-11/h9-10H,2-8H2,1H3
• InChI Key： MWTXGSRPDQJINK-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1C(CCl)CC

Additional information on Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-

Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-: A Comprehensive Overview

Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- (CAS No: 2137791-04-7) is a unique organic compound with a spirocyclic structure, characterized by two rings fused at a single atom. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential applications in drug development and polymer synthesis.

The molecular structure of Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- consists of a seven-membered spiro ring system with a chloromethyl substituent attached to the second carbon of the ring. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical reactions and applications.

Recent studies have highlighted the role of Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- in the synthesis of advanced materials, particularly in the development of novel polymers with enhanced mechanical and thermal stability. Researchers have explored its ability to act as a building block for constructing complex molecular architectures, which can be tailored for specific industrial applications.

In the realm of drug discovery, Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- has been investigated for its potential as a bioisostere in medicinal chemistry. Its spirocyclic framework allows for the creation of molecules with improved pharmacokinetic profiles, making it a valuable tool in the design of bioactive compounds.

Moreover, advancements in computational chemistry have enabled detailed studies of the electronic properties of Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]-, providing insights into its reactivity and selectivity in various chemical transformations. These findings have paved the way for innovative synthetic strategies that leverage its unique structural features.

Another area where Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- has shown promise is in catalytic applications. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored, offering new possibilities for enantioselective synthesis of complex organic molecules.

The synthesis of Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- involves a series of well-established organic reactions, including ring-closing metathesis and nucleophilic substitution reactions. These methods ensure high yields and excellent control over the stereochemistry of the final product.

Looking ahead, the continued exploration of Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- is expected to unlock new opportunities in areas such as nanotechnology and green chemistry. Its compatibility with sustainable synthetic methodologies makes it a compelling choice for environmentally friendly chemical processes.

In conclusion, Spiro[3.3]heptane, 2-[1-(chloromethyl)propyl]- stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.